
Proper Disposal Procedures for 4-Vinyl-1,3-
dioxolan-2-one

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Vinyl-1,3-dioxolan-2-one

Cat. No.: B1349326 Get Quote

For immediate reference, 4-Vinyl-1,3-dioxolan-2-one is classified as a toxic organic liquid and

must be disposed of as hazardous waste. Under no circumstances should it be disposed of

down the drain or in regular trash. This guide provides essential safety and logistical

information for the proper disposal of 4-Vinyl-1,3-dioxolan-2-one, ensuring the safety of

laboratory personnel and compliance with environmental regulations.

I. Essential Safety and Handling Precautions
Before handling 4-Vinyl-1,3-dioxolan-2-one, it is crucial to be aware of its hazards and to use

appropriate personal protective equipment (PPE). The compound is toxic if swallowed.[1]

Required Personal Protective Equipment (PPE):

Eye Protection: Face shield and safety glasses that are tested and approved under

government standards such as NIOSH (US) or EN 166 (EU) are required.

Hand Protection: Handle with chemically resistant gloves.

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure. A

lab coat is mandatory.

Respiratory Protection: Use only under a chemical fume hood.[2] If vapors or mists are

generated, respiratory protection may be required.
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II. Quantitative Data Summary
The following table summarizes key quantitative data for 4-Vinyl-1,3-dioxolan-2-one:

Property Value

CAS Number 4427-96-7

UN Number 2810

Transport Hazard Class 6.1 (Toxic Liquid)

Packing Group III

Appearance Colorless to almost colorless clear liquid

Boiling Point 237 °C at 977 hPa

Flash Point 96.9 °C (closed cup)

Density 1.188 g/cm³ at 25 °C

Acute Toxicity (Oral) LD50 Oral - Rat - 167 mg/kg

Partition Coefficient log Pow: 0.89

III. Step-by-Step Disposal Protocol
The proper disposal of 4-Vinyl-1,3-dioxolan-2-one must be handled by a licensed hazardous

waste disposal facility. The following steps outline the procedure for preparing the chemical for

disposal.

1. Waste Identification and Segregation:

Clearly label the waste container as "Hazardous Waste" and "Toxic".
Identify the contents as "4-Vinyl-1,3-dioxolan-2-one".
Do not mix with other waste streams to avoid dangerous reactions.

2. Container Selection and Management:

Use a compatible, leak-proof container with a secure lid. The original container is often a
suitable choice.
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Ensure the exterior of the container is clean and free of contamination.
Keep the container closed at all times, except when adding waste.

3. Storage Pending Disposal:

Store the waste container in a designated, well-ventilated hazardous waste accumulation
area.
The storage area should be under the direct supervision of laboratory personnel.
Store in a cool, refrigerated place is recommended.[3]
Keep away from incompatible materials, such as oxidizing agents.[2]

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to schedule a pickup.
Provide the waste manifest or any other required documentation to the disposal company.

IV. Spill Cleanup Procedures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

1. Immediate Response:

Alert personnel in the immediate area and evacuate if necessary.
If the spill is large or you are unsure how to proceed, contact your EHS office immediately.
Remove all sources of ignition.

2. Personal Protective Equipment (PPE):

Don the appropriate PPE as outlined in Section I before attempting to clean the spill.

3. Containment and Cleanup:

Prevent the spill from entering drains by using absorbent materials to create a dike around
the spill.
Soak up the spill with an inert absorbent material such as sand, earth, diatomaceous earth,
or vermiculite.[4]
Do not use combustible materials like paper towels to absorb the spill.
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4. Waste Collection and Disposal:

Carefully collect the absorbent material and any contaminated debris into a designated, leak-
proof container.
Label the container as "Hazardous Waste - Spill Debris" and list the chemical name.
Arrange for disposal of the spill debris through your EHS office or a licensed contractor.

5. Decontamination:

Thoroughly wash the affected area with a mild detergent solution and water.
Collect the cleaning materials and dispose of them as hazardous waste.

V. Disposal Workflow Diagram
The following diagram illustrates the proper disposal workflow for 4-Vinyl-1,3-dioxolan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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